Cas no 6304-16-1 ((4-Pyridyl)acetone)

(4-Pyridyl)acetone Properties

Names and Identifiers

• (4-Pyridyl)acetone
• (PYRIDIN-4-YL)ACETONE
• 1-(PYRIDIN-4-YL)PROPAN-2-ONE
• 1-(4-PYRIDINYL)-2-PROPANONE
• 1-(4-Pyridyl)-2-propanone
• 4-Pyridinolacetone
• (4-Pyridyl)propanone
• 1-(4-Pyridyl)-2-acetone
• 1-(4-Pyridyl)acetone
• 1-pyridin-4-ylpropan-2-one
• 4-Pyridyl acetone
• 4-Acetonylpyridine
• BCP13413
• TS-01741
• MFCD00129043
• (4-pyridinyl)methyl methyl ketone
• SCHEMBL48403
• R6ONM9F2AU
• UNII-R6ONM9F2AU
• A834175
• Q27287862
• F0001-1710
• NSC 42613
• CS-W002401
• EN300-67060
• 2-PROPANONE, 1-(4-PYRIDYL)-
• 1-PYRIDIN-4-YL-2-OXO-PROPANE
• 1-(4-Pyridinyl)acetone
• METHYL 4-PYRIDYLMETHYL KETONE
• 2-PROPANONE, (4-PYRIDYL)-
• AKOS009097741
• AC-19864
• 4-pyridylacetone
• NSC-42613
• DS-1184
• 6304-16-1
• 1-(4-pyridinyl)propanone
• J-503620
• SY002437
• Z992409812
• FT-0605776
• 2-Propanone, 1-(4-pyridinyl)-
• 1-(4-Pyridinyl)acetone #
• NSC42613
• 4-(2'-oxopropyl)-pyridine
• 4-Pyridinylacetone
• DTXSID20212325
• 1-pyridin-4-yl-propan-2-one
• NS00035263
• 4-pyridinylmethyl methyl ketone
• P2039
• 1-pyridin-4-yl-2-propanone
• EINECS 228-605-7
• DB-054385
• 1-(pyridin-4-yl)propan-2-one
• DTXCID20134816
• 1-(4-pyridinyl)-2-propanone
• +Expand

• MDL： MFCD00129043
• InChIKey： ILRVKOYYFFNXDB-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO/c1-7(10)6-8-2-4-9-5-3-8/h2-5H,6H2,1H3
• SMILES： CC(=O)CC1=CC=NC=C1
• BRN： 110960

Computed Properties

• Exact Mass: 135.068414g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 135.068414g/mol
• Monoisotopic Mass: 135.068414g/mol
• Topological Polar Surface Area: 30Ų
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 1.21310
• PSA: 29.96000
• Refractive Index: 1.519-1.5225
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 80°C/0.3mmHg(lit.)
• Melting Point: 13°C
• Flash Point: 143℃/20mm
• Color/Form: YELLOW LIQUID
• Solubility: Not determined
• Density: 1.046

(4-Pyridyl)acetone Security Information

• Symbol: GHS07
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：Warning

(4-Pyridyl)acetone Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%